molecular formula C15H11ClN2O3 B8561907 1-(4-Chloropyridin-2-yl)-5-pyridin-2-ylpentane-1,3,5-trione CAS No. 648431-07-6

1-(4-Chloropyridin-2-yl)-5-pyridin-2-ylpentane-1,3,5-trione

Cat. No.: B8561907
CAS No.: 648431-07-6
M. Wt: 302.71 g/mol
InChI Key: XYUWADASSSSEBX-UHFFFAOYSA-N
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Description

1-(4-Chloropyridin-2-yl)-5-pyridin-2-ylpentane-1,3,5-trione is a useful research compound. Its molecular formula is C15H11ClN2O3 and its molecular weight is 302.71 g/mol. The purity is usually 95%.
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Properties

CAS No.

648431-07-6

Molecular Formula

C15H11ClN2O3

Molecular Weight

302.71 g/mol

IUPAC Name

1-(4-chloropyridin-2-yl)-5-pyridin-2-ylpentane-1,3,5-trione

InChI

InChI=1S/C15H11ClN2O3/c16-10-4-6-18-13(7-10)15(21)9-11(19)8-14(20)12-3-1-2-5-17-12/h1-7H,8-9H2

InChI Key

XYUWADASSSSEBX-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)C(=O)CC(=O)CC(=O)C2=NC=CC(=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 21.3 g (131 mmol) of 1-pyridin-2-ylbutane-1,3-dione and 36.3 g (196 mmol) of ethyl 4-chloropyridine-2-carboxylate in 100 ml of absolute tetrahydrofuran is added dropwise to 10.43 g (261 mmol, about 60% dispersion) of sodium hydride in 200 ml of absolute tetrahydrofuran at the boiling point over the course of two hours. The mixture is stirred for another two hours at 70° C., evaporated on a rotary evaporator, and 200 ml of water are subsequently added cautiously at 4° C. The mixture is rendered neutral with 5N hydrochloric acid, and 1-(4-chloropyridin-2-yl)-5-pyridin-2-ylpentane-1,3,5-trione is filtered off as a yellowish green solid The dried, sparingly soluble product is processed further without any particular purification steps.
Quantity
21.3 g
Type
reactant
Reaction Step One
Quantity
36.3 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
10.43 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Two

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